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Compound of Interest
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In the quest to extend healthspan and mitigate the effects of aging, researchers are
increasingly exploring combinatorial approaches that target multiple aging pathways
simultaneously. Calcium alpha-ketoglutarate (CaKG), a key intermediate in the Krebs cycle,
has emerged as a promising geroprotector. This guide provides a comparative analysis of
CaKG's synergistic potential with other prominent geroprotectors: Vitamin C, Rapamycin,
Metformin, and Resveratrol. While direct experimental data on synergistic effects are nascent,
this document synthesizes established biochemical interactions and overlapping molecular
pathways to inform future research and drug development.

I. Established Synergy: Calcium Ketoglutarate and
Vitamin C

The synergy between Calcium Ketoglutarate and Vitamin C is well-documented, primarily
revolving around their co-dependent roles in epigenetic regulation.

Mechanism of Action: The Ten-Eleven Translocation (TET) enzymes are central to DNA
demethylation, a process that can reverse age-related epigenetic changes. These enzymes
require alpha-ketoglutarate (AKG) as a crucial co-substrate to function.[1][2][3] Vitamin C acts
as a vital cofactor, enhancing the catalytic activity of TET enzymes by maintaining iron in its
reduced state (Fe2+) within the enzyme's active site.[2][4] This essential partnership means

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b13838035?utm_src=pdf-interest
https://www.benchchem.com/product/b13838035?utm_src=pdf-body
https://www.benchchem.com/product/b13838035?utm_src=pdf-body
https://www.frontiersin.org/research-topics/17589/the-critical-role-of-mtor-in-longevity-and-aging-regulation
https://dash.harvard.edu/entities/publication/73120378-c222-6bd4-e053-0100007fdf3b
https://pmc.ncbi.nlm.nih.gov/articles/PMC7565554/
https://dash.harvard.edu/entities/publication/73120378-c222-6bd4-e053-0100007fdf3b
https://www.gethealthspan.com/research/article/resveratrol-aging-longevity-review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

that the presence of both CaKG (as the AKG donor) and Vitamin C is necessary for optimal
TET enzyme function and, consequently, for efficient DNA demethylation.

Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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